1,3-Butanediol
1,3-Butanediol
Butane-1,3-diol is a butanediol compound having two hydroxy groups in the 1- and 3-positions. It is a butanediol and a glycol.
1,3-Butanediol is found in pepper (c. annuum). 1,3-Butanediol is a solvent for flavouring agents 1,3-Butanediol is an organic chemical, an alcohol. It is commonly used as a solvent for food flavouring agents and is a co-monomer used in certain polyurethane and polyester resins. It is one of four stable isomers of butanediol. In biology, 1,3-butanediol is used as a hypoglycaemic agent. 1,3-Butanediol belongs to the family of Secondary Alcohols. These are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R,R'=alkyl, aryl).
See also: Avobenzone; butylene glycol (component of) ... View More ...
1,3-Butanediol is found in pepper (c. annuum). 1,3-Butanediol is a solvent for flavouring agents 1,3-Butanediol is an organic chemical, an alcohol. It is commonly used as a solvent for food flavouring agents and is a co-monomer used in certain polyurethane and polyester resins. It is one of four stable isomers of butanediol. In biology, 1,3-butanediol is used as a hypoglycaemic agent. 1,3-Butanediol belongs to the family of Secondary Alcohols. These are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R,R'=alkyl, aryl).
See also: Avobenzone; butylene glycol (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
107-88-0
VCID:
VC20835963
InChI:
InChI=1S/C4H10O2/c1-4(6)2-3-5/h4-6H,2-3H2,1H3
SMILES:
CC(CCO)O
Molecular Formula:
C4H10O2
C4H10O2
CH3CHOHCH2CH2OH
C4H10O2
CH3CHOHCH2CH2OH
Molecular Weight:
90.12 g/mol
1,3-Butanediol
CAS No.: 107-88-0
Cat. No.: VC20835963
Molecular Formula: C4H10O2
C4H10O2
CH3CHOHCH2CH2OH
Molecular Weight: 90.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Butane-1,3-diol is a butanediol compound having two hydroxy groups in the 1- and 3-positions. It is a butanediol and a glycol. 1,3-Butanediol is found in pepper (c. annuum). 1,3-Butanediol is a solvent for flavouring agents 1,3-Butanediol is an organic chemical, an alcohol. It is commonly used as a solvent for food flavouring agents and is a co-monomer used in certain polyurethane and polyester resins. It is one of four stable isomers of butanediol. In biology, 1,3-butanediol is used as a hypoglycaemic agent. 1,3-Butanediol belongs to the family of Secondary Alcohols. These are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R,R'=alkyl, aryl). See also: Avobenzone; butylene glycol (component of) ... View More ... |
|---|---|
| CAS No. | 107-88-0 |
| Molecular Formula | C4H10O2 C4H10O2 CH3CHOHCH2CH2OH |
| Molecular Weight | 90.12 g/mol |
| IUPAC Name | butane-1,3-diol |
| Standard InChI | InChI=1S/C4H10O2/c1-4(6)2-3-5/h4-6H,2-3H2,1H3 |
| Standard InChI Key | PUPZLCDOIYMWBV-UHFFFAOYSA-N |
| Impurities | Crude diol often contains acetaldehyde, butyraldehyde, crotonaldehyde, various oligomers of the aldehydes, as well as several acetals. |
| SMILES | CC(CCO)O |
| Canonical SMILES | CC(CCO)O |
| Boiling Point | 207.5 °C 207.50 °C. @ 760.00 mm Hg |
| Colorform | Viscous liquid Pure compound is colorless |
| Flash Point | 121 °C 250 °F (121 °C) (Cleveland Open Cup) |
| Melting Point | < -50 °C |
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